Cas no 345640-99-5 (Acutumine; 11-Epimer, N-de-Me)
Acutumine; 11-Epimer, N-de-Me structure
Product Name:Acutumine; 11-Epimer, N-de-Me
CAS No:345640-99-5
MF:C18H22ClNO6
MW:383.82338476181
CID:6650629
Update Time:2024-03-02
Acutumine; 11-Epimer, N-de-Me Chemical and Physical Properties
Names and Identifiers
-
- Dauricumidine
- Acutumidine
- Acutumine; 11-Epimer, N-de-Me
-
- Inchi： 1S/C18H22ClNO6/c1-24-10-6-12(22)18(14(10)23)11(19)8-17-15(26-3)13(25-2)9(21)7-16(17,18)4-5-20-17/h6,11,14,20,23H,4-5,7-8H2,1-3H3
- InChI Key： SBALNGLYQFMKPR-UHFFFAOYSA-N
- SMILES： COC1C(O)C2(C34C(C(OC)=C(OC)C(=O)C3)(NCC4)CC2Cl)C(=O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- XLogP3: -0.413
Acutumine; 11-Epimer, N-de-Me Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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